N-[4-(acetylsulfamoyl)phenyl]-3-(5-chloro-2-oxo-1,3-benzoxazol-3(2H)-yl)propanamide

• IUPAC Name: N-[4-(acetylsulfamoyl)phenyl]-3-(5-chloro-2-oxo-1,3-benzoxazol-3-yl)propanamide
• InChI: InChI=1S/C18H16ClN3O6S/c1-11(23)21-29(26,27)14-5-3-13(4-6-14)20-17(24)8-9-22-15-10-12(19)2-7-16(15)28-18(22)25/h2-7,10H,8-9H2,1H3,(H,20,24)(H,21,23)
• InChI Key: JBNLWZYBULDOKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)CCN2C3=C(C=CC(=C3)Cl)OC2=O
• Molecular Formula: C18H16ClN3O6S
• Molecular Weight: 437.9 g/mol

Description

The compound contains several functional groups including an acetylsulfamoyl group, a benzoxazole ring, and a propanamide group. These functional groups could potentially contribute to the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure of the compound can be analyzed based on its functional groups. The benzoxazole ring is a heterocyclic compound that could contribute to the compound’s stability and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted based on its molecular structure. For example, the presence of the benzoxazole ring could potentially make the compound aromatic and relatively stable.

Scientific Research Applications

Antiviral Research

This compound shows promise in antiviral research due to its structural similarity to indole derivatives, which have been reported to possess antiviral activities. . The presence of a benzoxazole ring in VU0609157-1 suggests potential for similar antiviral properties, warranting further investigation.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is intended to be used as a drug, its mechanism of action would depend on its interaction with biological targets.

Safety and Hazards

The safety and hazards of a compound depend on its reactivity and toxicity. Without specific information on this compound, it’s difficult to provide a detailed safety and hazards analysis.

Future Directions

Future research on this compound could focus on elucidating its synthesis, reactivity, mechanism of action, and physical and chemical properties. Additionally, if this compound is intended to be used as a drug, future research could also focus on its pharmacological properties.